(1,3-benzodioxol-5-ylmethyl)(4-bromobenzyl)amine

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-1-(4-bromophenyl)methanamine
• InChI: InChI=1S/C15H14BrNO2/c16-13-4-1-11(2-5-13)8-17-9-12-3-6-14-15(7-12)19-10-18-14/h1-7,17H,8-10H2
• InChI Key: PHMPZNVCQXIDFT-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNCC3=CC=C(C=C3)Br
• Molecular Formula: C15H14BrNO2
• Molecular Weight: 320.18 g/mol

Description

(1,3-benzodioxol-5-ylmethyl)(4-bromobenzyl)amine, also known as MDMA (3,4-methylenedioxymethamphetamine), is a synthetic drug that has gained popularity in recent years due to its psychoactive effects. MDMA is a member of the amphetamine class of drugs and is commonly referred to as ecstasy or molly. It is a Schedule I controlled substance in the United States, meaning it has no accepted medical use and has a high potential for abuse. Despite its legal status, MDMA has been the subject of extensive scientific research due to its potential therapeutic benefits.

Mechanism of Action

(1,3-benzodioxol-5-ylmethyl)(4-bromobenzyl)amine works by increasing the levels of serotonin, dopamine, and norepinephrine in the brain. These neurotransmitters are responsible for regulating mood, appetite, and sleep. (1,3-benzodioxol-5-ylmethyl)(4-bromobenzyl)amine also increases the release of oxytocin, a hormone that is involved in social bonding and trust.
Biochemical and Physiological Effects:
(1,3-benzodioxol-5-ylmethyl)(4-bromobenzyl)amine has a number of biochemical and physiological effects on the body. It increases heart rate, blood pressure, and body temperature. It also causes the release of stress hormones, such as cortisol and adrenaline. These effects can be dangerous, especially in high doses or when taken in combination with other drugs.

Advantages and Limitations for Lab Experiments

(1,3-benzodioxol-5-ylmethyl)(4-bromobenzyl)amine has a number of advantages and limitations for lab experiments. It is a potent psychoactive drug that can be used to study the effects of neurotransmitters on behavior and cognition. However, its legal status and potential for abuse make it difficult to obtain and use in research.

Future Directions

There are a number of future directions for research on (1,3-benzodioxol-5-ylmethyl)(4-bromobenzyl)amine. One area of interest is the use of (1,3-benzodioxol-5-ylmethyl)(4-bromobenzyl)amine-assisted psychotherapy for the treatment of mental health conditions. Another area of research is the development of new drugs that mimic the effects of (1,3-benzodioxol-5-ylmethyl)(4-bromobenzyl)amine without the potential for abuse. Additionally, there is ongoing research into the long-term effects of (1,3-benzodioxol-5-ylmethyl)(4-bromobenzyl)amine use on the brain and body.

Synthesis Methods

(1,3-benzodioxol-5-ylmethyl)(4-bromobenzyl)amine is synthesized from safrole, a natural oil found in the roots of the sassafras tree. The synthesis process involves several steps, including isomerization, reduction, and reductive amination. The final product is a white crystalline powder that is typically sold in capsule or tablet form.

Scientific Research Applications

(1,3-benzodioxol-5-ylmethyl)(4-bromobenzyl)amine has been the subject of extensive scientific research due to its potential therapeutic benefits. Studies have shown that (1,3-benzodioxol-5-ylmethyl)(4-bromobenzyl)amine-assisted psychotherapy can be effective in treating post-traumatic stress disorder (PTSD) and other mental health conditions. (1,3-benzodioxol-5-ylmethyl)(4-bromobenzyl)amine has also been studied for its potential use in treating anxiety and depression.